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Compound of Interest

Tert-butyl 3-iodopiperidine-1-
Compound Name:
carboxylate

Cat. No.: B113092

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical properties, synthesis,
and experimental protocols for tert-butyl 3-iodopiperidine-1-carboxylate, a key building block
in modern medicinal chemistry.

Chemical Properties

Tert-butyl 3-iodopiperidine-1-carboxylate, also known as N-Boc-3-iodopiperidine, is a
heterocyclic compound widely utilized as a versatile intermediate in organic synthesis. The
presence of the bulky tert-butoxycarbonyl (Boc) protecting group on the nitrogen atom
enhances the compound's stability and solubility in organic solvents, making it amenable to a
variety of reaction conditions. The iodine atom at the 3-position of the piperidine ring serves as
a useful handle for introducing further molecular complexity through various coupling and
substitution reactions.

Structural Information
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Identifier Value

IUPAC Name tert-butyl 3-iodopiperidine-1-carboxylate
CAS Number 850761-36-3[1]

Molecular Formula C10H1s8INO2[1]

Molecular Weight 311.16 g/mol [1]

Canonical SMILES CC(C)(C)OC(=0O)N1cccece(Ch)l

InChl Key Not available

Physicochemical Properties

A summary of the available quantitative data for tert-butyl 3-iodopiperidine-1-carboxylate is
presented below. It is important to note that while data for the related 4-iodo isomer is more
abundant, the following table pertains specifically to the 3-iodo isomer.

Property Value Source
Melting Point 63-67 °C --INVALID-LINK--[2]
Boiling Point Data not available
Density Data not available
Stereochemistry

Tert-butyl 3-iodopiperidine-1-carboxylate possesses a chiral center at the 3-position of the
piperidine ring. Consequently, it can exist as two enantiomers, (R)- and (S)-tert-butyl 3-
iodopiperidine-1-carboxylate. The stereochemistry of this building block is often crucial in the
synthesis of chiral drug molecules, where only one enantiomer exhibits the desired
pharmacological activity.
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Enantiomer CAS Number
(R)-tert-butyl 3-iodopiperidine-1-carboxylate 1354010-37-9[3]
(S)-tert-butyl 3-iodopiperidine-1-carboxylate Not available

Synthesis and Experimental Protocols

The primary synthetic route to tert-butyl 3-iodopiperidine-1-carboxylate involves the
iodination of its corresponding hydroxyl precursor, tert-butyl 3-hydroxypiperidine-1-carboxylate.
While specific, detailed protocols for the 3-iodo isomer are not readily available in peer-
reviewed literature, the synthesis is analogous to the well-documented preparation of the 4-
iodo isomer. The following is a generalized experimental protocol based on this analogy.

General Synthesis of N-Boc-3-iodopiperidine

This procedure outlines the conversion of N-Boc-3-hydroxypiperidine to N-Boc-3-
iodopiperidine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [In-Depth Technical Guide: Tert-butyl 3-iodopiperidine-1-
carboxylate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b113092#tert-butyl-3-iodopiperidine-1-carboxylate-
chemical-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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